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Compound of Interest

Compound Name: 2-Amino-3,4,6-trichlorophenol
CAS No.: 6358-15-2
Cat. No.: B1265891
Get Quote
. J

Target Molecule: 2-Amino-3,4,6-trichlorophenol CAS Registry Number: 6358-15-2 IUPAC
Name: 2-Amino-3,4,6-trichlorophenol Synonyms: 6-Amino-2,3,5-trichlorophenol; 3,4,6-
Trichloro-2-aminophenol

Executive Summary & Retrosynthetic Analysis

The synthesis of 2-amino-3,4,6-trichlorophenol requires precise regiochemical control to
establish the 3,4,6-trichloro substitution pattern. Direct chlorination of phenol predominantly
yields 2,4,6-trichlorophenol; introducing an amino group at the 2-position of the 2,4,6-isomer is
chemically inefficient.

Therefore, the industrial standard and most chemically robust route utilizes 2,4,5-
trichlorophenol as the starting scaffold. The hydroxyl group at position 1 directs electrophilic
aromatic substitution (nitration) to the vacant ortho-position (position 6), which corresponds to
position 2 in the final amine target (after renumbering based on IUPAC priority).

Retrosynthetic Pathway: 2-Amino-3,4,6-trichlorophenol
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(CAS 6358-15-2)

Nitration
2,4,5-Trichlorophenol C 6-Nitro-2,4,5-trichlorophenol
(CAS 95-95-4) (CAS 82-62-2)

Click to download full resolution via product page

Figure 1: Synthetic pathway from precursor to target amine.

Precursor Sourcing: The 2,4,5-Trichlorophenol
Challenge

While the prompt requests a synthesis "from phenol," it is critical to note that direct chlorination
of phenol yields 2,4,6-trichlorophenol, not the required 2,4,5-isomer. The 2,4,5-isomer is
commercially manufactured via the alkaline hydrolysis of 1,2,4,5-tetrachlorobenzene (which is
derived from benzene chlorination).

e Recommendation: Source high-purity (>98%) 2,4,5-Trichlorophenol (CAS 95-95-4) directly.

e In-House Synthesis (if required): Hydrolysis of 1,2,4,5-tetrachlorobenzene using methanolic
sodium hydroxide at 160°C (autoclave).

Detailed Experimental Protocol
Step 1: Regioselective Nitration

Objective: Introduce a nitro group at the 6-position (ortho to OH) of 2,4,5-trichlorophenol.
Reaction:
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Reagents:

2,4,5-Trichlorophenol (1.0 eq)[1][2]

Nitric Acid (65-70%, 1.1 eq)

Glacial Acetic Acid (Solvent, 5-10 volumes)

Sodium Nitrite (Catalytic, 0.01 eq - optional initiator)
Procedure:

» Dissolution: Charge a glass-lined reactor with 2,4,5-trichlorophenol and glacial acetic acid.
Stir until fully dissolved at room temperature (20-25°C).

e Cooling: Cool the solution to 0-5°C using an ice/brine bath.

» Addition: Add Nitric Acid dropwise over 60 minutes, maintaining the internal temperature
below 10°C. The reaction is exothermic.

o Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 2-4 hours.
Monitor via TLC or HPLC for the disappearance of starting material.

e Quench: Pour the reaction mixture into crushed ice (5x volume).

« Isolation: The yellow precipitate (6-nitro-2,4,5-trichlorophenol) is filtered, washed copiously
with cold water to remove acid, and dried.

o Yield: 85-90%

o lIdentity: The product is 2-nitro-3,4,6-trichlorophenol (renumbered).[3] Melting Point: ~92-
93°C.[3]

Step 2: Reduction to Amine

Objective: Reduce the nitro group to a primary amine without dechlorinating the ring. Method:
Béchamp Reduction (Iron/Acid) is preferred over catalytic hydrogenation to prevent accidental
hydrodechlorination.
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Reagents:

6-Nitro-2,4,5-trichlorophenol (1.0 eq)[2][3]

Iron Powder (fine mesh, 3.0 - 4.0 eq)

Hydrochloric Acid (30%, catalytic to stoichiometric)

Ethanol/Water (Solvent, 1:1 mixture)

Procedure:

Suspension: Suspend the nitro intermediate in Ethanol/Water (1:1) in a flask equipped with a
reflux condenser and mechanical stirrer.

» Activation: Add Iron powder and heat to 60°C.

e Initiation: Add HCI dropwise. A vigorous exotherm and hydrogen evolution indicate reaction
initiation.

o Reflux: Heat the mixture to reflux (approx. 80-85°C) for 2-3 hours. The yellow color of the
nitro compound should fade to a grey/off-white slurry.

» Basification: Cool to 50°C. Adjust pH to ~8-9 using Sodium Carbonate (

) to precipitate iron salts.

o Filtration: Filter the hot reaction mixture through a Celite pad to remove iron sludge. Wash
the cake with hot ethanol.

» Crystallization: Acidify the filtrate with HCI to pH 2 (forming the amine hydrochloride salt) to
purify, or cool the neutral filtrate to precipitate the free base.

o Refinement: The free amine can be recrystallized from dilute ethanol or benzene.

Data Summary & Analysis
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Parameter Specification

Product Name 2-Amino-3,4,6-trichlorophenol

Physical State Off-white to grey crystalline solid

Melting Point 124 - 126°C

Molecular Weight 212.46 g/mol

Solubility SquPIe in ethano!, acetone, dilute acid;
sparingly soluble in water.

Purity Goal >98% (HPLC)

Key Analytical Markers:

e 1H NMR (DMSO-d6): Expect a singlet for the isolated aromatic proton at position 5. Broad
singlets for -OH and -NH2 (exchangeable with D20).

» IR Spectroscopy: Primary amine doublets (3300-3500 cm~1), OH stretch (broad, 3200-3400
cm~1), C-Cl stretches (600-800 cm™1).

Safety & Handling (E-E-A-T)

 Toxicity: Trichlorophenols and their derivatives are toxic by ingestion and skin contact. They
are suspected carcinogens and potent irritants.

» Dioxin Hazard: The synthesis of 2,4,5-trichlorophenol precursors carries a risk of forming
TCDD (dioxin) if temperatures exceed 160°C under alkaline conditions. Ensure the starting
material is certified "dioxin-free" or low-dioxin.

o Waste Disposal: All chlorinated organic waste must be segregated and incinerated at high
temperatures (>1100°C) with scrubber systems. Do not release into aqueous drains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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